Cas no 253663-53-5 (Efavirenz 3-Desoxy)

• Product Name: Efavirenz 3-Desoxy
• CAS No: 253663-53-5
• MF: C₁₅H₁₁ClF₃NO
• MW: 313.70215344429
• CID: 2085965
• Update Time: 2025-11-06

Efavirenz 3-Desoxy Chemical and Physical Properties

Names and Identifiers

• Efavirenz 3-Desoxy

• Inchi： 1S/C15H11ClF3NO/c16-10-3-4-12-11(7-10)14(15(17,18)19,8-13(21)20-12)6-5-9-1-2-9/h3-4,7,9H,1-2,8H2,(H,20,21)
• InChI Key： VZMTWEKKZZHRRG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C#CC2CC2)(C(F)(F)F)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on Efavirenz 3-Desoxy

Comprehensive Overview of Efavirenz 3-Desoxy (CAS No. 253663-53-5): Structure, Applications, and Research Insights

Efavirenz 3-Desoxy (CAS No. 253663-53-5) is a derivative of the well-known antiretroviral drug Efavirenz, which belongs to the non-nucleoside reverse transcriptase inhibitor (NNRTI) class. This compound has garnered significant attention in pharmaceutical research due to its structural modifications and potential applications in drug development. The removal of the 3-hydroxy group (3-Desoxy) alters its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The chemical structure of Efavirenz 3-Desoxy features a benzoxazin-2-one core, which is critical for its biological activity. Researchers have investigated its role in overcoming drug resistance, a major challenge in HIV treatment. With the rise of drug-resistant HIV strains, derivatives like Efavirenz 3-Desoxy are being studied for their enhanced binding affinity to mutated reverse transcriptase enzymes. This aligns with current trends in precision medicine and targeted therapy, where modified compounds are designed to address specific genetic mutations.

In addition to its antiviral potential, Efavirenz 3-Desoxy has been explored in metabolic studies and drug-drug interaction research. Its altered metabolism compared to the parent compound raises questions about its clearance pathways and potential interactions with cytochrome P450 enzymes, a hot topic in personalized healthcare. Such studies are crucial for optimizing dosing regimens and minimizing adverse effects in diverse patient populations.

The synthesis of Efavirenz 3-Desoxy involves multi-step organic reactions, including chiral resolution techniques to ensure enantiomeric purity—a key factor in its pharmacological efficacy. Recent advancements in green chemistry have also influenced its production, with researchers focusing on solvent-free or catalytic methods to reduce environmental impact. This reflects the growing demand for sustainable pharmaceutical manufacturing practices.

From a commercial perspective, Efavirenz 3-Desoxy is primarily used as a reference standard in analytical laboratories for quality control and regulatory compliance. Its high purity (>98%) makes it invaluable for HPLC and LC-MS analyses, particularly in generic drug development. The compound’s niche applications extend to academic research, where it serves as a scaffold for designing next-generation NNRTIs with improved safety profiles.

Emerging discussions in AI-driven drug discovery have further highlighted the relevance of Efavirenz 3-Desoxy. Computational models predict its binding modes and off-target effects, accelerating the identification of analogs with higher selectivity. This intersects with popular searches on “machine learning in pharmacology” and “in silico drug design”, demonstrating how traditional medicinal chemistry is evolving with technology.

Despite its promise, challenges remain in scaling up the production of Efavirenz 3-Desoxy while maintaining cost-effectiveness. Patent landscapes and generic competition in the HIV drug market also influence its commercial viability. Nevertheless, its role in addressing global health disparities—particularly in low-resource settings—underscores its importance in ongoing biomedical research.

In summary, Efavirenz 3-Desoxy (CAS No. 253663-53-5) represents a compelling case study in drug derivative optimization. Its applications span antiviral research, analytical chemistry, and computational biology, reflecting the interdisciplinary nature of modern pharmaceutical science. As the industry prioritizes patient-centric solutions and sustainable innovation, compounds like this will continue to bridge gaps between bench-side discoveries and clinical outcomes.